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Compound of Interest

Compound Name:
Methyl 2,2-dimethyl-4-

oxopentanoate

Cat. No.: B3055702 Get Quote

For Immediate Release

Methyl 2,2-dimethyl-4-oxopentanoate, a specialty chemical with potential applications in

organic synthesis and drug discovery, is commercially available from a select number of

suppliers, primarily on a made-to-order basis. This guide provides a comprehensive overview

of its chemical properties, commercial availability, and potential utility for researchers,

scientists, and drug development professionals.

Chemical Identity and Properties
Methyl 2,2-dimethyl-4-oxopentanoate is a ketoester with the chemical formula C₈H₁₄O₃ and

a molecular weight of 158.19 g/mol . Its unique structure, featuring a sterically hindered

dimethyl-substituted carbon adjacent to the ester and a terminal ketone, makes it an interesting

building block for the synthesis of more complex molecules.

Property Value Source

CAS Number 66372-99-4 [1][2][3]

Molecular Formula C₈H₁₄O₃ [1][2]

Molecular Weight 158.197 [1]

Synonyms
Pentanoic acid, 2,2-dimethyl-4-

oxo-, methyl ester
[1]
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Further physical and chemical properties are typically available upon request from suppliers in

the form of a Certificate of Analysis (COA) or Safety Data Sheet (SDS).

Commercial Availability and Procurement
While not a stock item in the catalogs of large chemical distributors, Methyl 2,2-dimethyl-4-
oxopentanoate can be procured from specialized chemical synthesis companies. Researchers

should anticipate lead times for its synthesis and delivery.

Identified Suppliers:

AccelaChemBio: This supplier lists the compound with a catalog number (SY247635) and

provides pricing for a 1-gram quantity, indicating a lead time of over four weeks. They also

state the availability of a Certificate of Analysis and a Safety Data Sheet.[2]

BLD Pharm: This company also lists Methyl 2,2-dimethyl-4-oxopentanoate in their product

offerings.[3][4]

Enamine (via Sigma-Aldrich): The compound is available through the Sigma-Aldrich

marketplace under an Enamine catalog number (ENAH9926CBEF).[5]

LookChem and Guidechem: These online chemical directories list several potential

suppliers, though direct verification of their stock or synthesis capabilities is recommended.

[1][6][7]

Researchers are advised to contact these suppliers directly to obtain quotes, confirm purity

specifications, and request necessary technical and safety documentation.

Potential Applications in Research and
Development
The structural features of Methyl 2,2-dimethyl-4-oxopentanoate suggest its potential as a

versatile intermediate in organic synthesis. The presence of both a ketone and an ester

functional group allows for a variety of chemical transformations.

Potential Synthetic Pathways:
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The logical workflow for utilizing this compound in a research setting would typically involve

sourcing, characterization, and subsequent reaction.

Sourcing Characterization Synthetic Application

Identify Supplier Request Quote & Lead Time Procure Compound Obtain COA & SDS Verify Purity (e.g., NMR, GC-MS) Reaction Setup Product Isolation & Purification Structural Elucidation

Click to download full resolution via product page

A typical experimental workflow for utilizing Methyl 2,2-dimethyl-4-oxopentanoate.

While no specific signaling pathways involving this molecule have been documented in publicly

available literature, its potential as a precursor for novel bioactive compounds remains an area

ripe for exploration. The gem-dimethyl group, for instance, can confer interesting

pharmacological properties by influencing metabolic stability and conformational rigidity of a

molecule.

Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 2,2-dimethyl-4-oxopentanoate
are not readily available in the public domain, as it is primarily offered by custom synthesis

laboratories. Researchers wishing to synthesize this compound in-house would likely need to

devise a synthetic route based on standard organic chemistry principles, potentially involving

the alkylation of a suitable β-ketoester or the acylation of a protected acetone equivalent.

For researchers using this compound as a starting material, standard laboratory procedures for

handling ketoesters would apply. It is essential to consult the Safety Data Sheet provided by

the supplier for specific handling and storage instructions.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling Methyl 2,2-
dimethyl-4-oxopentanoate. This includes the use of personal protective equipment such as

safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume
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hood. The specific hazards associated with this compound will be detailed in the Safety Data

Sheet, which should be obtained and reviewed before any experimental work begins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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